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Compound of Interest

Compound Name: Neuraminidase-IN-1

Cat. No.: B10824844 Get Quote

Essential Safety and Handling Guide for
Neuraminidase-IN-1
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of Neuraminidase-IN-1 (CAS No. 2379438-80-7), a neuraminidase inhibitor.

Adherence to these procedures is essential for ensuring laboratory safety and maintaining

experimental integrity.

Hazard Identification and Classification
Neuraminidase-IN-1 is classified under the Globally Harmonized System (GHS) with the

following hazards.[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects
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Personal Protective Equipment (PPE)
The following personal protective equipment must be worn when handling Neuraminidase-IN-
1 to minimize exposure and ensure personal safety.[1]

Protection Type Recommended Equipment

Eye/Face Protection Safety goggles with side-shields

Hand Protection Protective gloves (chemically resistant)

Skin and Body Protection Impervious clothing (laboratory coat)

Respiratory Protection

Suitable respirator (use in well-ventilated areas;

if dust or aerosols may be generated, a

respirator is necessary)

Operational Plan: Step-by-Step Handling
Procedures
Follow these steps for the safe handling of Neuraminidase-IN-1 in a laboratory setting.[1]

Preparation:

Ensure a designated handling area is clean and uncluttered.

Verify that an appropriate exhaust ventilation system is operational.[1]

Locate the nearest safety shower and eye wash station before beginning work.

Assemble all necessary PPE and ensure it is in good condition.

Handling the Compound:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with eyes and skin.[1]

Do not eat, drink, or smoke in the handling area.[1]
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Weigh and transfer the compound in a well-ventilated area or under a chemical fume

hood.

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[1]

Store away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form or -80°C when in

solvent.[1]

Emergency Procedures
In the event of an exposure or spill, follow these first aid measures immediately.[1]

Exposure Route First Aid Measures

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Eye Contact

Remove any contact lenses. Flush eyes

immediately with large amounts of water,

separating eyelids with fingers to ensure

adequate flushing. Promptly call a physician.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Inhalation Immediately relocate self or casualty to fresh air.

Spillage
Collect spillage to prevent environmental

release.[1]

Disposal Plan
All waste materials contaminated with Neuraminidase-IN-1 must be disposed of according to

approved waste disposal procedures.
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Waste Collection:

Collect all contaminated materials (e.g., gloves, pipette tips, empty containers) in a

designated, sealed waste container.

Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[1]

Avoid release to the environment.[1]

Workflow for Safe Handling of Neuraminidase-IN-1

Preparation
- Verify ventilation

- Locate safety equipment
- Don appropriate PPE

Handling
- Avoid inhalation and contact
- Use fume hood for weighing

- No eating, drinking, or smoking

Storage
- Tightly sealed container

- Cool, well-ventilated area
- Store at -20°C (powder) or -80°C (in solvent)

Post-handling

Emergency Procedures
- Follow first aid for exposure
- Collect spills immediately

In case of incident

Disposal
- Collect contaminated waste

- Dispose at an approved facility
- Prevent environmental release

After use

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Neuraminidase-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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